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Compound of Interest

Compound Name: PI3K-IN-26

Cat. No.: B12408582 Get Quote

Technical Support Center: PI3K-IN-26
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with PI3K-
IN-26.

Frequently Asked Questions (FAQs)
Q1: What is PI3K-IN-26 and what is its mechanism of action?

PI3K-IN-26 is a potent inhibitor of Phosphoinositide 3-kinase (PI3K).[1][2][3] It exerts its effects

by blocking the activity of PI3K, a key enzyme in the PI3K/AKT/mTOR signaling pathway, which

is crucial for cell growth, proliferation, survival, and metabolism.[2] The hyperactivation of this

pathway is a common event in human cancers.[2] PI3K-IN-26 has a reported IC50 of 36 nM for

SU-DHL-6 cells.[1][2][3]

Q2: What are the basic chemical properties of PI3K-IN-26?

The fundamental chemical properties of PI3K-IN-26 are summarized in the table below.
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Property Value

Molecular Formula C21H18N6OS

Molecular Weight 402.47 g/mol

CAS Number 1918151-65-1

Appearance Solid

Source: DC Chemicals Safety Data Sheet[4]

Q3: How should I store PI3K-IN-26 powder and solutions?

Proper storage is critical to maintain the stability and activity of PI3K-IN-26. Recommended

storage conditions are outlined below.

Format Storage Temperature Shelf Life

Powder -20°C 2 years

In DMSO 4°C 2 weeks

In DMSO -80°C 6 months

Source: DC Chemicals Datasheet[1]

Q4: What are the known hazards and safety precautions for handling PI3K-IN-26?

According to the Safety Data Sheet (SDS), PI3K-IN-26 is harmful if swallowed and very toxic to

aquatic life with long-lasting effects.[4] When handling this compound, it is important to:

Avoid inhalation, and contact with eyes and skin.[4]

Use in a well-ventilated area.[4]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[4]
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Avoid release into the environment.[4]

Keep away from strong acids/alkalis and strong oxidizing/reducing agents.[4]

PI3K/AKT/mTOR Signaling Pathway
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Caption: PI3K/AKT/mTOR signaling pathway with the inhibitory action of PI3K-IN-26.
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Troubleshooting Guides
Issue: Solubility Problems
Users may encounter difficulties dissolving PI3K-IN-26, as specific solubility data in common

solvents is not readily available. The Safety Data Sheet indicates "No data available" for water

solubility.[4]

Recommended Troubleshooting Workflow:
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Start: Need to dissolve
PI3K-IN-26

Try dissolving in DMSO
as the primary solvent.

Gently vortex and/or
use a water bath sonicator.

Warm the solution gently
(e.g., 37°C).

Is the solution clear?

Success: Solution is ready.
Proceed with experiment.

Yes

If DMSO is not suitable for the
assay, try other organic solvents

(e.g., Ethanol, DMF).

No

Conclusion: Compound has
low solubility in the tested solvent.

If still not dissolved
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Caption: A logical workflow for troubleshooting solubility issues with PI3K-IN-26.

Detailed Steps:
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Primary Solvent Choice: Based on vendor datasheets, DMSO is the recommended solvent

for creating stock solutions.[1]

Enhance Dissolution: If the compound does not readily dissolve, gentle vortexing or

sonication in a water bath can help.

Gentle Warming: Warming the solution to approximately 37°C may increase solubility. Avoid

excessive heat, which could degrade the compound.

Alternative Solvents: If DMSO is incompatible with your experimental setup, other organic

solvents such as ethanol or DMF can be tested. Perform small-scale solubility tests first.

Aqueous Buffers: Direct dissolution in aqueous buffers is not recommended due to likely

poor water solubility. Dilute a high-concentration stock solution (e.g., in DMSO) into your

aqueous experimental medium. Be mindful of the final DMSO concentration and its potential

effects on your assay.

Issue: Compound Instability or Degradation in
Experimental Medium
While PI3K-IN-26 is stable under recommended storage conditions, its stability in aqueous

experimental buffers over the course of an experiment may vary.

Troubleshooting Steps:

Prepare Fresh Solutions: Always prepare fresh dilutions of PI3K-IN-26 in your aqueous

buffer immediately before use.

Minimize Freeze-Thaw Cycles: Aliquot your DMSO stock solution to avoid repeated freeze-

thaw cycles, which can degrade the compound.

Assess Stability: If you suspect instability in your experimental buffer, you can perform a

simple stability assessment.

Experimental Protocols
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Protocol: Preparation of a 10 mM Stock Solution in
DMSO

Materials:

PI3K-IN-26 (e.g., 1 mg)

Anhydrous DMSO

Sterile microcentrifuge tubes

Calculation:

The molecular weight of PI3K-IN-26 is 402.47 g/mol .

To prepare a 10 mM (0.01 mol/L) solution from 1 mg (0.001 g):

Volume (L) = Amount (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.01 mol/L * 402.47 g/mol ) = 0.000248 L

Volume (µL) = 248.5 µL

Procedure:

1. Weigh out 1 mg of PI3K-IN-26 powder into a sterile microcentrifuge tube.

2. Add 248.5 µL of anhydrous DMSO to the tube.

3. Vortex gently until the solid is completely dissolved. A brief sonication may be used if

necessary.

4. Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles.

5. Store the aliquots at -80°C for long-term storage (up to 6 months).[1]

Protocol: General Assessment of PI3K-IN-26 Stability in
an Aqueous Buffer
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This protocol provides a framework to evaluate the stability of PI3K-IN-26 in your specific

experimental buffer over a relevant time course.

Objective: To determine if PI3K-IN-26 degrades in the experimental buffer over the duration

of the experiment.

Methodology:

1. Prepare a fresh working solution of PI3K-IN-26 in your experimental buffer at the final

desired concentration by diluting your DMSO stock.

2. Incubate the working solution under the same conditions as your experiment (e.g., 37°C,

5% CO2).

3. At various time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot of the solution.

4. Analyze the concentration of the active compound in each aliquot using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC).

5. A decrease in the peak area corresponding to PI3K-IN-26 over time would indicate

degradation.

Interpretation:

Stable: If the peak area remains consistent across the time points, the compound is stable

under your experimental conditions.

Unstable: If the peak area significantly decreases, the compound is degrading. In this

case, consider reducing the incubation time or preparing fresh compound solutions at

intermediate points during your experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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